Cas no 2228796-79-8 (4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine)

• Product Name: 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine
• CAS No: 2228796-79-8
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5856608
• PubChem ID: 165648436
• Update Time: 2025-05-24

4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine
• EN300-1771399
• 2228796-79-8
• 4-methoxy-4-[3-(pyrrolidin-1-yl)propyl]piperidine

• Inchi： 1S/C13H26N2O/c1-16-13(6-8-14-9-7-13)5-4-12-15-10-2-3-11-15/h14H,2-12H2,1H3
• InChI Key： HDBYZNFKPXWRKG-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)CCCN1CCCC1

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine

Comprehensive Overview of 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine (CAS No. 2228796-79-8)

4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine (CAS No. 2228796-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a piperidine core substituted with a methoxy group and a pyrrolidin-1-ylpropyl side chain, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to known neuromodulators.

The growing demand for novel CNS-targeting compounds has placed 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine under the spotlight. Recent studies suggest its relevance in addressing neurodegenerative disorders, a hot topic in medical research. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its bioactivity profiles, aligning with trends in precision medicine. Its lipophilicity and blood-brain barrier permeability are key factors driving further investigation.

From a synthetic chemistry perspective, the compound’s pyrrolidine-piperidine hybrid structure offers opportunities for scaffold hopping—a strategy widely discussed in medicinal chemistry forums. Its CAS No. 2228796-79-8 is frequently queried in chemical databases, reflecting its industrial relevance. Notably, its methoxy group enhances metabolic stability, a feature highly sought after in prolonged-action pharmaceuticals.

Environmental and green chemistry advocates highlight the need for sustainable synthesis routes for such intermediates. Innovations like catalysis and flow chemistry are being explored to produce 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine with reduced waste. This aligns with the broader push for eco-friendly pharmaceutical manufacturing, a recurring theme in industry conferences.

In analytical chemistry, advanced techniques like LC-MS and NMR are employed to characterize this compound’s purity and stability. Its spectral data is often shared in open-access journals, supporting collaborative research. The compound’s logP value and hydrogen bonding capacity are critical parameters for QSAR modeling, a method gaining traction in computational pharmacology.

Regulatory-wise, 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine is classified as a research chemical, emphasizing its non-clinical status. However, its potential inclusion in FDA-approved drug pipelines remains a speculative yet trending discussion among pharma analysts. Patent filings related to its derivatives have surged, indicating commercial interest.

For researchers, accessing reliable suppliers of CAS No. 2228796-79-8 is crucial. Quality benchmarks like HPLC purity and certificates of analysis (CoA) dominate procurement discussions. The compound’s storage conditions—often under nitrogen atmosphere—are another frequently searched topic, underscoring its sensitivity.

In summary, 4-methoxy-4-3-(pyrrolidin-1-yl)propylpiperidine represents a nexus of medicinal chemistry, drug development, and sustainable science. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse.